Cas no 2228911-67-7 (4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol)

• Product Name: 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol
• CAS No: 2228911-67-7
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6602535
• PubChem ID: 165650182
• Update Time: 2025-06-28

4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol
• EN300-1920284
• 2228911-67-7

• Inchi： 1S/C11H14BrNO3/c1-2-15-10-4-7(3-9(12)11(10)14)16-8-5-13-6-8/h3-4,8,13-14H,2,5-6H2,1H3
• InChI Key： QSVOKCCCQHYVTR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)OC1CNC1)OCC)O

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.7Ų

Additional information on 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol

Chemical Profile of 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol (CAS No. 2228911-67-7)

4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228911-67-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further investigation and development. The structural features of this molecule, particularly the presence of an azetidine ring, bromine substituent, and ethoxy group on a phenolic backbone, contribute to its unique chemical properties and reactivity.

The synthesis of 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol involves a series of well-defined chemical transformations that highlight the compound's complexity and the precision required in its preparation. The azetidine ring, a five-membered heterocyclic structure containing nitrogen, is a key functional moiety that often influences the pharmacological profile of compounds incorporating it. In this case, the azetidine ring is linked to a phenolic ether through an oxygen atom, creating a versatile scaffold for further derivatization.

The bromine atom at the 2-position and the ethoxy group at the 6-position are additional substituents that play significant roles in modulating the electronic and steric properties of the molecule. These substituents can affect the compound's solubility, metabolic stability, and interaction with biological targets. The presence of these functional groups makes 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol a promising candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in developing novel compounds that incorporate heterocyclic structures for their potential therapeutic benefits. Azetidine derivatives have been studied extensively due to their ability to mimic natural bioactive molecules and their potential to interact with various biological receptors. The phenolic ether moiety in 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol further enhances its pharmacological potential by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

One of the most compelling aspects of 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol is its potential application in drug discovery. Researchers have been exploring its derivatives as candidates for treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The structural framework of this compound allows for modifications that can optimize its pharmacokinetic properties, such as bioavailability and half-life, while maintaining or enhancing its biological activity.

The bromine substituent in particular has been recognized for its ability to enhance binding affinity to certain biological targets. This property has been exploited in the development of small-molecule inhibitors and other therapeutic agents. Additionally, the ethoxy group can influence the metabolic pathways of the compound, potentially leading to improved stability and reduced toxicity. These features make 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol a valuable building block for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol with greater accuracy. By utilizing molecular modeling techniques, scientists can identify potential binding sites on biological targets and design derivatives with enhanced efficacy. These computational approaches have accelerated the drug discovery process and have led to the identification of several promising candidates for further development.

The synthesis of 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop synthetic routes that minimize waste generation and reduce environmental impact. These sustainable practices are essential for ensuring that drug development remains viable in the long term while addressing global environmental challenges.

In conclusion, 4-(azetidin-3-yloxy)-2-bromo-6-ethoxyphenol (CAS No. 2228911-67-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.